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Compound of Interest

Compound Name: Trimethoxy(2-phenylethyl)silane

Cat. No.: B1345983

Essential Safety and Handling Guide for
Trimethoxy(2-phenylethyl)silane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational plans,
and disposal information for handling Trimethoxy(2-phenylethyl)silane.

Chemical Safety and Properties

Trimethoxy(2-phenylethyl)silane is a combustible liquid that can cause serious eye irritation
and may cause skin and respiratory irritation.[1][2] It is crucial to handle this chemical with
appropriate safety precautions in a well-ventilated area.[1][3] This compound reacts with water
and moisture, liberating methanol, which can have chronic effects on the central nervous
system.[1]
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Property Value

Chemical Formula C11H180s3Si

Physical State Liquid[1]

Boiling Point 95-96 °C at 2 mmHg

Density 1.033 g/mL at 25 °C

Flash Point 106 °C (222.8 °F) - closed cup

InChl Key UBMUZYGBAGFCDF-UHFFFAOYSA-N

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling Trimethoxy(2-phenylethyl)silane.

Equipment Specification

) Chemical goggles. Contact lenses should not be
Eye Protection
worn.[1]

Hand Protection Neoprene or nitrile rubber gloves.[1]

) Wear suitable protective clothing to prevent skin
Skin and Body contact[1]

A NIOSH-certified organic vapor (black
Respiratory cartridge) respirator is recommended where

inhalation exposure may occur.[1]

Emergency eye wash fountains and safety showers must be available in the immediate vicinity
of any potential exposure.[1]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential to mitigate risks associated with
Trimethoxy(2-phenylethyl)silane.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIP6722.6-msds.pdf
https://www.benchchem.com/product/b1345983?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIP6722.6-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIP6722.6-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIP6722.6-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIP6722.6-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIP6722.6-msds.pdf
https://www.benchchem.com/product/b1345983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. Preparation and Handling:

e Ensure all work is conducted in a well-ventilated area, preferably within a chemical fume
hood.[1]

e Ground and bond containers and receiving equipment to prevent static discharge.[4]

e Use only non-sparking tools.[4]

» Avoid all eye and skin contact, and do not breathe vapor and mist.[1]

o Keep the container tightly closed when not in use.[1]

2. Storage:

o Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][5]

o Keep containers tightly closed to prevent contact with moisture and water, with which it
reacts.[1]

3. First Aid Measures:

 After Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. Seek medical advice if you feel unwell.[1]

o After Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
with plenty of soap and water.[1][6]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get immediate medical advice/attention.[1]

 After Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical
attention.[6]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and
ensure safety.
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1. Spill Cleanup:

o Evacuate unnecessary personnel from the spill area.[1]
o Wear appropriate PPE as detailed above.

o Shut off all sources of ignition.[7]

o Contain the spill using an absorbent, non-combustible material such as dry lime, sand, or
soda ash.[5] Do not use water.[5]

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.[1][5]

o Ventilate the area and wash the spill site after the material has been removed.[5]

2. Waste Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.[1]
o The material may be incinerated in a licensed waste disposal facility.[1]

» Avoid release to the environment.[1]

Workflow for Safe Handling of Trimethoxy(2-phenylethyl)silane
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Safe Handling Workflow for Trimethoxy(2-phenylethyl)silane
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Caption: This diagram outlines the key steps for the safe handling of Trimethoxy(2-

phenylethyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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